Cas no 162651-08-3 (5-Thiazolecarboxylic acid, 2-bromo-4-ethyl-)

5-Thiazolecarboxylic acid, 2-bromo-4-ethyl- is a brominated thiazole derivative with a carboxylic acid functional group, offering versatile reactivity for synthetic applications. The presence of both bromine and ethyl substituents enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, enabling selective modifications at the 2- and 4-positions. The carboxylic acid moiety allows for further derivatization, such as esterification or amidation, facilitating the construction of complex heterocyclic frameworks. Its well-defined structure and reactivity make it valuable for medicinal chemistry research, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity.

5-Thiazolecarboxylic acid, 2-bromo-4-ethyl- structure

162651-08-3 structure

Product Name:5-Thiazolecarboxylic acid, 2-bromo-4-ethyl-

CAS No:162651-08-3

MF:C₆H₆BrNO₂S

MW:236.086339473724

CID:3167372

PubChem ID:22411065

Update Time:2025-05-27

5-Thiazolecarboxylic acid, 2-bromo-4-ethyl- Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-ethylthiazole-5-carboxylic acid
- DTXSID101262531
- DTXCID701693217
- 2-Bromo-4-ethylthiazole-5-carboxylicacid
- EN300-382892
- SCHEMBL1444863
- 2-bromo-4-ethyl-1,3-thiazole-5-carboxylic acid
- 997-823-9
- 5-Thiazolecarboxylic acid, 2-bromo-4-ethyl-
- 162651-08-3
- Inchi： 1S/C6H6BrNO2S/c1-2-3-4(5(9)10)11-6(7)8-3/h2H2,1H3,(H,9,10)
- InChI Key： UJAWSAVHFAQCOQ-UHFFFAOYSA-N
- SMILES： BrC1=NC(=C(C(=O)O)S1)CC

Computed Properties

Exact Mass: 234.93026Da
Monoisotopic Mass: 234.93026Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 78.4Å²

5-Thiazolecarboxylic acid, 2-bromo-4-ethyl- Pricemore >>

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